4-methoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzamide

• IUPAC Name: 4-methoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzamide
• InChI: InChI=1S/C19H17N3O3/c1-24-16-8-6-13(7-9-16)19(23)20-15-5-3-4-14(12-15)17-10-11-18(25-2)22-21-17/h3-12H,1-2H3,(H,20,23)
• InChI Key: MFYWGXTYELVYAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)OC
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

4-methoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPB-4 or JNJ-17203212 and is a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel.

Scientific Research Applications

Antiplatelet Agents

A study designed and synthesized a series of 4-methoxy-3-arylamido-N-(substitutedphenyl)benzamides, which exhibited significant antiplatelet aggregation activities. These compounds, including variations with similar structures, were evaluated for their potential as safer and more effective antiplatelet agents. The evaluation revealed that compounds displayed varying levels of activity in antiplatelet aggregation assays, highlighting the therapeutic potential of such benzamide derivatives in cardiovascular disease management (Liu, Chen, Qiu, & Zhang, 2019).

Heparanase Inhibitors

Another research focus involved N-(4-{[4-(1H-benzoimidazol-2-yl)-arylamino]-methyl}-phenyl)-benzamide derivatives as small molecule heparanase inhibitors. These compounds, including variants with methoxy groups, were identified as having good heparanase inhibitory activity. Heparanase is an enzyme implicated in tumor metastasis and angiogenesis, suggesting these benzamide derivatives could serve as potential therapeutic agents in cancer treatment (Xu et al., 2006).

Corrosion Inhibition

In material science, benzamide derivatives with methoxy substituents have been studied for their corrosion inhibition properties on mild steel in acidic conditions. These studies have shown that such compounds can significantly inhibit corrosion, making them of interest for protecting metals in industrial applications (Mishra et al., 2018).

Luminescent Materials

Research into luminescent materials has also featured benzamide derivatives with methoxy groups. These compounds have been synthesized and characterized for their liquid crystalline behavior and photophysical properties, indicating potential applications in advanced optical and electronic materials (Ahipa et al., 2014).